4-Bromo-2-fluorobenzonitrile
Overview
Description
4-Bromo-2-fluorobenzonitrile, also known as 2-fluoro-4-bromobenzonitrile, is a colorless crystalline compound with a molecular formula of C7H3BrFN . This chemical is primarily used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals .
Synthesis Analysis
4-Bromo-2-fluorobenzonitrile can be synthesized through a variety of methods. One common method involves the reaction of 2-fluorobenzonitrile with bromine in the presence of a Lewis acid catalyst such as aluminum trichloride . Another method involves the reaction of 4-bromo-2-fluorobenzoic acid with thionyl chloride, followed by the reaction with sodium cyanide .Molecular Structure Analysis
The molecular structure of 4-Bromo-2-fluorobenzonitrile is represented by the linear formula BrC6H3(F)CN . The compound has a molecular weight of 200.01 .Chemical Reactions Analysis
The reaction of 4-Bromo-2-fluorobenzonitrile proceeds through the electrophilic substitution of bromine on the benzene ring, followed by the substitution of the fluorine atom with a bromine atom . It can also undergo reactions with N-bromosuccinimide and sulfuric acid, among others .Physical And Chemical Properties Analysis
4-Bromo-2-fluorobenzonitrile is a white or off-white crystalline solid with a melting point of 63-67 °C . It is soluble in organic solvents such as methanol, ethanol, and dichloromethane but insoluble in water . The compound has a density of 1.67 g/cm3 and a boiling point of 231 °C .Scientific Research Applications
Organic Light-Emitting Diode (OLED) Intermediates
4-Bromo-2-fluorobenzonitrile: is utilized as an intermediate in the production of OLED components . OLEDs are used in display and lighting technologies due to their efficient emission of light. The compound’s role in the synthesis of OLED materials is crucial for developing more energy-efficient and high-quality displays.
Pharmaceutical Intermediates
In the pharmaceutical industry, 4-Bromo-2-fluorobenzonitrile serves as a building block for the synthesis of various drugs . It is particularly significant in creating compounds with potential anticancer, antifungal, and antiviral properties, contributing to the development of new medications.
Electronic and Chemical Intermediates
This chemical is also important in synthesizing materials for electronic applications . Its properties make it suitable for creating components that require precise electronic characteristics, such as semiconductors and conductive polymers.
Synthesis of Heterocycles
Heterocyclic compounds are a fundamental class of organic compounds with wide-ranging applications, including drugs and agrochemicals4-Bromo-2-fluorobenzonitrile is employed in constructing these complex molecules, which are essential in various chemical reactions and processes .
Liquid Crystal Production
Liquid crystals are used in displays, such as those in watches, calculators, and televisions4-Bromo-2-fluorobenzonitrile is involved in the synthesis of liquid crystals, aiding in the advancement of display technologies .
Agrochemical Synthesis
The compound is used in the agrochemical industry to produce pesticides and herbicides. Its role in creating these products helps in managing pests and improving agricultural productivity .
Palladium-Mediated Methoxy Carbonylation
4-Bromo-2-fluorobenzonitrile: can undergo palladium-mediated methoxy carbonylation to produce 4-methoxycarbonyl-2-fluorobenzonitrile . This reaction is significant in organic synthesis, providing a pathway to various organic compounds with potential applications in different industries.
Development of Indazole Derivatives
The compound is instrumental in synthesizing indazole derivatives, which have therapeutic potential. These derivatives are explored for their pharmacological activities, including their use as kinase inhibitors in cancer treatment .
Mechanism of Action
Target of Action
It is known to be used as an intermediate in the synthesis of various chemicals, particularly in the pharmaceutical industry .
Mode of Action
4-Bromo-2-fluorobenzonitrile is primarily used as a reactant in chemical reactions. It undergoes electrophilic substitution of bromine on the benzene ring, followed by the substitution of the fluorine atom with a bromine atom . In both solution and the solid phase, a variety of ketone oxime anions have been treated with 4-substituted-2-fluorobenzonitriles to give the corresponding nucleophilic aromatic substitution aryloxime adducts .
Biochemical Pathways
It is known to be involved in the synthesis of heterocycles , which are key components of many biologically active compounds.
Pharmacokinetics
It is known that the compound is insoluble in water , which may affect its absorption, distribution, metabolism, and excretion (ADME) properties.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-2-fluorobenzonitrile. For instance, it should be stored in a cool place and kept away from strong oxidizing agents .
Safety and Hazards
4-Bromo-2-fluorobenzonitrile is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
Future Directions
4-Bromo-2-fluorobenzonitrile is used as an OLED intermediate, pharmaceutical, electronic, and chemical intermediate. It is used in the synthesis of heterocycles and liquid crystals . Its unique properties, such as its high reactivity and stability, make it useful in a wide range of industrial processes .
properties
IUPAC Name |
4-bromo-2-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFN/c8-6-2-1-5(4-10)7(9)3-6/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGXWRDPQFZKOLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352911 |
Source
|
| Record name | 4-Bromo-2-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-fluorobenzonitrile | |
CAS RN |
105942-08-3 |
Source
|
| Record name | 4-Bromo-2-fluorobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=105942-08-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-2-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-2-fluorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.108.031 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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